Cas no 2229165-87-9 (tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate)

tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate structure
2229165-87-9 structure
Product Name:tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate
CAS No:2229165-87-9
MF:C12H17NO3S
MW:255.333282232285
CID:6552265
PubChem ID:165668127
Update Time:2025-07-23

tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate
    • 2229165-87-9
    • tert-butyl N-[4-hydroxy-2-(sulfanylmethyl)phenyl]carbamate
    • EN300-1875798
    • Inchi: 1S/C12H17NO3S/c1-12(2,3)16-11(15)13-10-5-4-9(14)6-8(10)7-17/h4-6,14,17H,7H2,1-3H3,(H,13,15)
    • InChI Key: KWUHGQAINBNEGS-UHFFFAOYSA-N
    • SMILES: SCC1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 255.09291458g/mol
  • Monoisotopic Mass: 255.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.6Ų

tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate Pricemore >>

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Additional information on tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate (CAS No. 2229165-87-9)

The compound tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate (CAS No. 2229165-87-9) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a hydroxy-(sulfanylmethyl)phenyl moiety, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for sulfur-containing compounds like tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate has surged, driven by their role in developing small-molecule therapeutics. The sulfanylmethyl group, in particular, is known for its ability to modulate redox processes and interact with biological thiols, making it a hotspot for medicinal chemistry applications. This aligns with the growing trend of precision medicine, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate often involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. These methods are critical for ensuring high purity and yield, which are essential for pharmaceutical-grade intermediates. With the rise of green chemistry, scientists are also exploring eco-friendly synthetic routes to produce this compound, reducing waste and energy consumption.

Another area of interest is the compound's potential in proteomics and bioconjugation. The hydroxy and sulfanylmethyl groups can serve as handles for attaching fluorescent tags or other probes, enabling advanced studies in cell imaging and targeted drug delivery. This versatility has made tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate a subject of numerous academic and industrial research projects.

From an SEO perspective, this compound is often searched alongside terms like "sulfur-based drug intermediates", "carbamate derivatives in medicine", and "synthetic routes for hydroxy-phenylcarbamates". These queries reflect the broader interest in innovative chemical entities and their applications in life sciences. By addressing these topics, this article aims to provide a comprehensive and up-to-date resource for researchers and industry professionals.

In conclusion, tert-butyl N-4-hydroxy-2-(sulfanylmethyl)phenylcarbamate (CAS No. 2229165-87-9) represents a promising candidate for advancing drug development and biochemical research. Its structural features and functional groups offer multiple avenues for innovation, aligning with current trends in personalized medicine and sustainable chemistry. As research progresses, this compound is likely to gain even more attention for its potential to address unmet medical needs.

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